Cas no 395101-84-5 (3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide)

3-Bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide is a brominated indazole derivative featuring a tetrahydropyran (oxane) substitution at the N1 position and a carboxamide group at the 5-position. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules targeting kinase inhibition or other therapeutic pathways. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the oxan-2-yl group improves solubility and metabolic stability. The carboxamide moiety offers hydrogen-bonding potential, facilitating interactions with biological targets. Its well-defined structure and synthetic flexibility make it valuable for drug discovery and pharmaceutical research applications.
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide structure
395101-84-5 structure
Product Name:3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
CAS No:395101-84-5
MF:C13H14BrN3O2
MW:324.17316198349
CID:1508861
PubChem ID:22479915
Update Time:2025-11-01

3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-5-carboxamide, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-
    • 3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
    • 3-bromo-1-(oxan-2-yl)indazole-5-carboxamide
    • JQSURFWZLVNQOD-UHFFFAOYSA-N
    • CS-0452185
    • SCHEMBL4079306
    • 3-bromo-1-perhydro-2H-pyran-2-yl-1H-indazole-5-carboxamide
    • 3-Bromo-1-(tetrahydropyran-2-yl)-1H-indazole-5-carboxylic acid amide
    • 395101-84-5
    • 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxamide
    • SB16307
    • MDL: MFCD23099168
    • Inchi: 1S/C13H14BrN3O2/c14-12-9-7-8(13(15)18)4-5-10(9)17(16-12)11-3-1-2-6-19-11/h4-5,7,11H,1-3,6H2,(H2,15,18)
    • InChI Key: JQSURFWZLVNQOD-UHFFFAOYSA-N
    • SMILES: BrC1C2C=C(C(N)=O)C=CC=2N(C2CCCCO2)N=1

Computed Properties

  • Exact Mass: 323.02702
  • Monoisotopic Mass: 323.02694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 70.14

3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-1G
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
1g
¥ 2,851.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1522852-1g
3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxamide
395101-84-5 98%
1g
¥2851.00 2024-05-15
Ambeed
A591100-1g
3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxamide
395101-84-5 98%
1g
$423.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-100mg
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
100mg
¥857.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-250mg
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
250mg
¥1141.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-500mg
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
500mg
¥1899.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-1g
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
1g
¥2848.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-100.0mg
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
100.0mg
¥1537.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-250.0mg
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
250.0mg
¥2733.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4038-500.0mg
3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide
395101-84-5 95%
500.0mg
¥3416.0000 2025-04-11

Additional information on 3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide

Compound 395101-84-5: 3-Bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide

The compound with CAS No. 395101-84-5, known as 3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by a bromine atom at the 3-position, an oxane ring (tetrahydropyran) attached at the 1-position, and a carboxamide group at the 5-position of the indazole core.

Indazoles are known for their unique electronic properties and structural versatility, making them ideal candidates for various chemical modifications. The presence of the oxane ring in this compound introduces additional complexity to its structure, potentially enhancing its solubility and bioavailability. The carboxamide group further adds functionality, enabling this compound to participate in hydrogen bonding and other non-covalent interactions, which are crucial for its biological activity.

Recent studies have highlighted the potential of 3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide as a promising lead compound in drug development. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various disease pathways, such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a key kinase involved in tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The indazole core is typically synthesized via a Paal-Knorr pyrrole synthesis or through cyclization reactions involving appropriate precursors. The introduction of the bromine atom and the oxane ring requires precise control over reaction conditions to ensure high yields and selectivity.

In terms of chemical properties, 3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide is stable under normal storage conditions but may undergo degradation under harsh acidic or basic conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been reported to be moderate, which is advantageous for its use in various chemical assays and biological tests.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preclinical studies have shown that it interacts with specific protein targets through a combination of hydrophobic interactions and hydrogen bonding. This dual-mode binding mechanism contributes to its high potency and selectivity, making it a valuable tool for further drug development.

One of the most exciting developments related to this compound is its potential application in targeted therapy for cancer treatment. Researchers have identified that it selectively inhibits oncogenic signaling pathways without significantly affecting normal cellular functions. This selectivity is crucial for minimizing off-target effects and improving patient outcomes.

In addition to its therapeutic potential, 3-bromo-1-(oxan-2-yl)-1H-indazole-5-carboxamide has also been explored for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Ongoing research aims to optimize its electronic characteristics for these applications.

The development of this compound has been made possible by advancements in computational chemistry and high-throughput screening techniques. Computational models have enabled researchers to predict the binding affinities of this compound with various targets, accelerating the drug discovery process. High-throughput screening has further facilitated the identification of optimal analogs with enhanced pharmacokinetic profiles.

In conclusion, CAS No. 395101-84-5 represents a significant advancement in chemical research with promising applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future developments in medicine and materials science.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.